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Physical Properties of Boc-Met-Leu-OMe

The table below summarizes the available physical data for Boc-Met-Leu-OMe (CAS 66880-59-9), which

can offer initial clues about its solubility [1].

Property Value Notes

Molecular Formula C₁₇H₃₂N₂O₅S -

Formula Weight 376.51 g/mol -

Melting Point 107-109 °C Solvents used: ethyl acetate and hexane [1]

Density 1.088±0.06 g/cm³ (Predicted) -

pKa 11.10±0.46 (Predicted) -

The mention that its melting point was determined in ethyl acetate and hexane suggests that these solvents

can be used in experimental procedures, though it does not directly quantify its solubility in them [1].
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Experimental Approach to Determine Solubility

For research purposes, establishing a solubility profile requires laboratory experimentation. The following

workflow outlines a general protocol you can adapt.

Start Solubility Test

1. Select Solvent Series
(e.g., Hydrocarbons, Ethers,

Chlorinated, Alcohols, Dipolar Aprotic)

2. Prepare Saturated Solution
Add excess solute to solvent

and agitate at constant temperature

3. Equilibrium Solution
Allow mixture to reach equilibrium

(typically 24 hours)

4. Analyze Concentration
Filter and use gravimetric analysis

or HPLC to quantify dissolved solute

5. Compile Solubility Profile
Create a table of solvents

and corresponding solubility values

Click to download full resolution via product page

Diagram Title: Experimental Workflow for Solubility Profiling

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.smolecule.com/products/s8924682?utm_src=pdf-body-img
https://www.smolecule.com/products/s8924682?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Here are some key considerations for the experiment:

Solvent Selection: Test a range of solvents with different polarities (e.g., hexane, diethyl ether,
dichloromethane, ethyl acetate, methanol, dimethylformamide (DMF)) to establish a comprehensive

profile.
Temperature Control: Conduct tests at a standard temperature (e.g., 20°C or 25°C) and ensure it is

maintained throughout the experiment, as solubility is temperature-dependent.
Handling Precautions: Always handle organic solvents in a well-ventilated fume hood and wear

appropriate personal protective equipment (PPE).

Alternative Strategies for Obtaining Data

Since direct data is unavailable, here are practical steps you can take:

Consult Specialized Suppliers: Contact companies that sell Boc-Met-Leu-OMe (suppliers are listed

in one of the search results) [1]. They may have technical data sheets with solubility information that
is not publicly listed.

Search Literature and Patents: Perform a detailed search on scientific databases (like SciFinder-n
or Reaxys) for journal articles or patents that use this specific compound. The experimental sections

often describe the solvents used for reactions or recrystallization, indirectly revealing solubility.
Leverage Related Compound Data: While not a perfect substitute, the properties of simpler building

blocks like Boc-L-leucine methyl ester (which is a liquid at room temperature) [2] [3] can provide
some context. However, the presence of the methionine side chain in Boc-Met-Leu-OMe will

significantly alter its solubility behavior.

Need Custom Synthesis?
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To cite this document: Smolecule. [solubility profile Boc-Met-Leu-OMe organic solvents]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b8924682#solubility-profile-

boc-met-leu-ome-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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